Cas no 101499-01-8 (Cyclohexanone, 2-[(3,4-dimethoxyphenyl)methyl]-)

• Product Name: Cyclohexanone, 2-[(3,4-dimethoxyphenyl)methyl]-
• CAS No: 101499-01-8
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1129453
• PubChem ID: 14965179
• Update Time: 2025-04-20

Cyclohexanone, 2-[(3,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[(3,4-dimethoxyphenyl)methyl]-
• 2-[(3,4-dimethoxyphenyl)methyl]cyclohexan-1-one
• SCHEMBL7041587
• AKOS017555570
• 101499-01-8
• DTXSID10566182

• Inchi： 1S/C15H20O3/c1-17-14-8-7-11(10-15(14)18-2)9-12-5-3-4-6-13(12)16/h7-8,10,12H,3-6,9H2,1-2H3
• InChI Key： FCMWTIXAWXKXDS-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 248.1413
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53